2-Oxo-6-(2-phenylbutanoyl)-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile

• IUPAC Name: 2-oxo-6-(2-phenylbutanoyl)-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C19H19N3O2/c1-2-16(13-6-4-3-5-7-13)19(24)22-9-8-17-15(12-22)10-14(11-20)18(23)21-17/h3-7,10,16H,2,8-9,12H2,1H3,(H,21,23)
• InChI Key: SVNUXFRZCPMRQG-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)N2CCC3=C(C2)C=C(C(=O)N3)C#N
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol
• CAS No.: 2034448-15-0

Description

2-Oxo-6-(2-phenylbutanoyl)-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile is a useful research compound. Its molecular formula is C19H19N3O2 and its molecular weight is 321.38. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Naphthyridine Derivatives

• Efficient Synthesis Techniques : Research has developed efficient synthesis methods for pyrazolo[3,4-b]quinolin-3-amine and benzo[b][1,8]naphthyridine derivatives, showcasing the versatility of naphthyridine frameworks for generating pharmacologically relevant structures (Elkholy, 2007).
• Novel Routes to 1,6-Naphthyridines : Studies have explored unexpected reactions of enaminones, leading to new synthetic routes for 1,6-naphthyridine derivatives, highlighting the compound's role in diversifying naphthyridine chemistry (Moustafa et al., 2012).

Chemical Properties and Structural Analysis

• Structural Characterization : The structural and optical properties of naphthyridine derivatives have been a focus of study, providing insights into their potential applications in material science and engineering (Zeyada et al., 2016).
• Surface Morphological Studies : Investigations into the corrosion inhibition effect of green naphthyridine derivatives on mild steel in hydrochloric acid solutions have revealed their potential as eco-friendly corrosion inhibitors (Singh et al., 2016).

Biochemical Applications

• Enzyme Inhibition : Certain naphthyridine derivatives have been identified as potent inhibitors of enzymes, such as Carbonyl Reductase, which is involved in the development of resistance to anticancer treatments. This positions naphthyridine derivatives as significant in the study of biochemical pathways and drug resistance mechanisms (Amankrah et al., 2021).